2-benzyl-6-(4-ethoxystyryl)-4,5-dihydro-3(2H)-pyridazinone

• IUPAC Name: 2-benzyl-6-[(E)-2-(4-ethoxyphenyl)ethenyl]-4,5-dihydropyridazin-3-one
• InChI: InChI=1S/C21H22N2O2/c1-2-25-20-13-9-17(10-14-20)8-11-19-12-15-21(24)23(22-19)16-18-6-4-3-5-7-18/h3-11,13-14H,2,12,15-16H2,1H3/b11-8+
• InChI Key: SVMUHZVCLBGYTA-DHZHZOJOSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=CC2=NN(C(=O)CC2)CC3=CC=CC=C3
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/C2=NN(C(=O)CC2)CC3=CC=CC=C3
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol

Description

2-benzyl-6-(4-ethoxystyryl)-4,5-dihydro-3(2H)-pyridazinone (2-BEP) is a heterocyclic compound that has been studied for its potential applications in various scientific fields. It is a member of the pyridazinone family and has a unique structure that makes it a useful chemical for a variety of research applications.

Scientific Research Applications

Synthesis and Reactions
2-Benzyl-6-(4-ethoxystyryl)-4,5-dihydro-3(2H)-pyridazinone is a compound with diverse applications in scientific research, particularly in synthetic chemistry. A foundational aspect of its utility is demonstrated through the synthesis and reactions of pyridazinone derivatives. For instance, Essam Abdel Ghani (1991) described the synthesis of various N-substituted pyridazinones through reactions with different reagents, showcasing the compound's versatility in creating derivatives with potential for further biological and chemical investigations (Ghani Essam Abdel, 1991).

Analgesic and Anti-inflammatory Properties
The compound and its derivatives have been extensively studied for their analgesic and anti-inflammatory activities. Gökçe et al. (2005) synthesized derivatives of pyridazinone and examined their effectiveness as analgesic and anti-inflammatory agents, identifying several promising compounds (Gökçe, M., Bakir, Goekcen, Şahin, M., Küpeli, E., & Yeşilada, E., 2005).

Antimicrobial and Anticancer Activity
The antimicrobial and anticancer potentials of pyridazinone derivatives have been another area of interest. Alonazy, Al-Hazimi, and Korraa (2009) explored novel derivatives for their antimicrobial properties, although results showed minimal activity (Alonazy, Hajja S., Al-Hazimi, H. M., & Korraa, Makarem M., 2009). However, Rathish et al. (2012) synthesized pyridazinone derivatives that exhibited significant anticancer activity against multiple human cancer cell lines, highlighting the compound's potential in cancer research (Rathish, I. G., Javed, K., Ahmad, Shamim, Bano, Sameena, Alam, M. S., Akhter, M., Pillai, K., Ovais, S., & Samim, M., 2012).

Insect Growth Regulation
Additionally, pyridazinone derivatives have shown potential in the field of agriculture, particularly in pest management. Yun (2008) synthesized derivatives that exhibited insect growth regulating activity, offering a basis for developing new pest control agents (Yun, Ling, 2008).